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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylpyrazole

Cat. No.: B145972 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromo-3,5-dimethylpyrazole

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
4-Bromo-3,5-dimethylpyrazole is a versatile heterocyclic compound utilized as a key

intermediate in the synthesis of agrochemicals and pharmaceuticals.[1] Its unique structure,

featuring a pyrazole ring substituted with bromine and two methyl groups, makes it a valuable

building block in medicinal chemistry and material science.[1] While it offers stability and

reactivity for various synthetic pathways, understanding its hazard profile and implementing

rigorous safety protocols are paramount for its handling in a laboratory setting.[1] This guide

provides a comprehensive overview of the safety, handling, storage, and emergency

procedures for 4-Bromo-3,5-dimethylpyrazole, based on current safety data sheets and

chemical literature.

Hazard Identification and Classification
4-Bromo-3,5-dimethylpyrazole is classified as a hazardous chemical by the 2012 OSHA

Hazard Communication Standard (29 CFR 1910.1200).[2] The primary hazards are associated

with irritation to the skin, eyes, and respiratory system.[2][3]

GHS Classification:
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Skin Corrosion/Irritation: Category 2[2][3]

Serious Eye Damage/Eye Irritation: Category 2[2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Target Organ: Respiratory

system)[2]

Signal Word: Warning[2][4]

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical, Chemical, and Toxicological Properties
A summary of the key quantitative data for 4-Bromo-3,5-dimethylpyrazole is presented below.

The toxicological properties have not been fully investigated.[2]

Table 1: Physical and Chemical Properties
Property Value Source(s)

Molecular Formula C₅H₇BrN₂ [1][4]

Molecular Weight 175.03 g/mol [1]

CAS Number 3398-16-1 [2][4]

Appearance
White to off-white crystalline

powder/solid
[1][4]

Melting Point 121-128 °C [1][4]

Boiling Point 269.1 ± 35.0 °C (Predicted) [5]

Solubility Soluble in Methanol [5]

pKa 13.83 ± 0.50 (Predicted) [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3_5-dimethyl-1H-pyrazole
https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3_5-dimethyl-1H-pyrazole
https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/b64407
https://www.benchchem.com/product/b145972?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/25055
https://www.sigmaaldrich.com/US/en/product/aldrich/b64407
https://www.chemimpex.com/products/25055
https://www.fishersci.com/store/msds?partNumber=AAA1175914&productDescription=4-BRMO-35-DIMETHL-1H-PYRAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/b64407
https://www.chemimpex.com/products/25055
https://www.sigmaaldrich.com/US/en/product/aldrich/b64407
https://www.chemimpex.com/products/25055
https://www.sigmaaldrich.com/US/en/product/aldrich/b64407
https://www.chembk.com/en/chem/4-BROMO-3,5-DIMETHYL-1H-PYRAZOLE
https://www.chembk.com/en/chem/4-BROMO-3,5-DIMETHYL-1H-PYRAZOLE
https://www.chembk.com/en/chem/4-BROMO-3,5-DIMETHYL-1H-PYRAZOLE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Toxicological Data
Test Result Species Source(s)

LD50 (Intraperitoneal) 580 mg/kg Mouse [5]

Handling and Storage
Proper handling and storage procedures are critical to minimize risk and ensure the stability of

the compound.

Safe Handling and Personal Protective Equipment (PPE)
A generalized workflow for handling 4-Bromo-3,5-dimethylpyrazole in a laboratory setting is

outlined below.

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS) Ensure fume hood is operational Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat) Weigh compound in fume hood Use only in well-ventilated area

Avoid breathing dust

Avoid contact with skin and eyes Tightly close container Store in a cool, dry, well-ventilated place

Decontaminate work area Wash hands thoroughly

Click to download full resolution via product page

General laboratory workflow for handling 4-Bromo-3,5-dimethylpyrazole.

Key Handling Precautions:

Always work in a well-ventilated area, preferably a chemical fume hood.[2][6]
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Avoid all personal contact, including inhalation of dust.[7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles conforming to EN166 or OSHA 29 CFR 1910.133 standards, and a lab coat.

[2] A dust mask (type N95) is also recommended.[4]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Storage Conditions
Store in a dry, cool, and well-ventilated place.[2][7]

Keep the container tightly closed to prevent moisture ingress.[2][6]

Store away from incompatible materials, particularly strong oxidizing agents.[2]

Protect containers from physical damage.[7]

Experimental Protocols
While specific experimental protocols are application-dependent, the following general

procedure outlines the safe handling of 4-Bromo-3,5-dimethylpyrazole for a typical synthetic

chemistry application.

Objective: To provide a generalized protocol for the use of 4-Bromo-3,5-dimethylpyrazole as

a reagent in a chemical reaction.

Materials:

4-Bromo-3,5-dimethylpyrazole

Appropriate reaction solvent(s)

Reaction vessel and ancillary glassware

Personal Protective Equipment (as specified in Section 4.1)
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Chemical fume hood

Procedure:

Preparation: Before starting, review the Safety Data Sheet (SDS) for 4-Bromo-3,5-
dimethylpyrazole and all other reagents.[2] Set up the reaction apparatus inside a certified

chemical fume hood. Ensure all glassware is dry and free of contaminants.

Donning PPE: Put on a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.

Weighing: Tare a suitable container on a balance located inside the fume hood. Carefully

weigh the required amount of 4-Bromo-3,5-dimethylpyrazole, avoiding the generation of

dust.

Addition to Reaction: Add the weighed compound to the reaction vessel containing the

solvent. This should be done slowly and carefully to prevent splashing.

Reaction Execution: Proceed with the chemical reaction as per the specific research

protocol. Maintain the reaction within the fume hood for the entire duration.

Work-up and Purification: Follow standard procedures for reaction work-up and product

purification, maintaining appropriate PPE throughout.

Decontamination and Disposal: After completion, decontaminate all glassware and the work

surface. Dispose of waste, including contaminated PPE, in an approved waste disposal plant

according to local, state, and federal regulations.[2]

Post-Procedure: Remove PPE and wash hands thoroughly with soap and water.[7]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
The following diagram illustrates the logical steps for first aid response to an exposure.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air.
2. If not breathing, give artificial respiration.

3. Call a POISON CENTER or doctor if unwell.

1. Wash off with plenty of soap and water.
2. Remove contaminated clothing.

3. Get medical advice if irritation occurs.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present.

3. Continue rinsing for at least 15 minutes.
4. Get medical attention if irritation persists.

1. Clean mouth with water.
2. Get medical attention.

Click to download full resolution via product page

First aid response logic for different exposure routes.

First Aid Details:

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[2] If the person is not breathing, provide artificial respiration.[2]

Seek medical attention if you feel unwell.[2]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water while removing all contaminated clothing.[2] If skin irritation occurs, seek medical

advice.[2]

Eye Contact: If the compound enters the eyes, rinse immediately and cautiously with plenty

of water for at least 15 minutes, also under the eyelids.[2] If present, remove contact lenses

and continue rinsing.[2] If eye irritation persists, get medical attention.[2]

Ingestion: If swallowed, clean the mouth with water and seek medical attention.[2]

Fire-Fighting Measures
The compound is not considered a significant fire risk.[7]
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.

Specific Hazards: During a fire, hazardous decomposition products may be formed, including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen halides.

[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[2] Avoid breathing dust and prevent

contact with skin and eyes.[7] Wear the personal protective equipment recommended in

Section 4.1.

Containment and Clean-up: For spills, sweep or shovel the material into a suitable container

for disposal.[2] Avoid generating dust.[7] After collection, wash the area with water and

prevent runoff from entering drains.[7]

Stability and Reactivity
Understanding the chemical stability and incompatibilities is essential for safe storage and

handling.

Reactivity
The compound is stable under normal storage and handling conditions.[2]

No hazardous reactions have been reported under normal processing.[2]

Chemical Incompatibilities
Incompatible Materials: Strong oxidizing agents.[2]

Conditions to Avoid: Incompatible products.[2]

The diagram below illustrates the key incompatibilities and hazardous decomposition products.
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Incompatible With

Hazardous Decomposition Products (on combustion)

4-Bromo-3,5-dimethylpyrazole

Strong Oxidizing Agents

 Avoid Contact 

Nitrogen Oxides (NOx)
 Decomposes to 

Carbon Monoxide (CO) Carbon Dioxide (CO2) Hydrogen Halides

Click to download full resolution via product page

Chemical incompatibilities and hazardous decomposition products.

Disposal Considerations
All chemical waste, including unused product and contaminated materials, must be disposed of

in accordance with federal, state, and local environmental regulations.[2] Dispose of contents

and container to an approved waste disposal plant.[2] Do not allow the material to enter

surface water or sewer systems.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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